The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The genetic modification of organisms for food use has raised serious concern about the potential for adverse effects on the environment, ecosystems and on the health of humans and animals. As a relatively new technology, its impacts remain uncertain but could range from disturbances to the genetic functioning of individual organisms to a reduction in the biodiversity of farmland. As a result, the question of how to monitor for potential impacts is beset with problems. The fact that genetic modification can be used on a range of organisms for a variety of purposes means that those developing monitoring systems will need to be as imaginative as those developing GMOs.In the case of genetically modified organisms (GMOs) for food use, concern has focussed on the transfer of genes to other organisms, the potential for effects on non-target organisms, or on the health of humans and animals, and the likelihood of adverse effects on wildlife due to changes in farming practice. As with other new and unfamiliar technologies, genetic modification is also plagued by the problem of uncertainty. Novel genes are inserted randomly into the genome of the host organisms, and this leads to the possibility of unexpected effects. Unanticipated environmental disasters, such as the concentration of persistent organic pollutants in ecosystems at high latitudes, have highlighted the need for monitoring despite the obvious difficulties inherent in monitoring for unexpected effects.

In the US, cradle of genetically modified crops, agricultural scientists and regulators are already tackling one environmental issue, and rushing to determine the magnitude of another.

Genetically modified (GM) crops are now approved for commercial use in several world areas. In terms of commercial acreage, the majority of these products possess either herbicide tolerance or insect protection traits. Prior to commercialization, each product underwent a country specific review of environmental safety data by independent regulatory authorities. Registration was granted after review of the data allowed authorities to conclude that the risks were minimal or manageable when balanced with the benefits. As a condition of registration, insect resistance management (IRM) has been imposed for insect protected products in every country. Other world areas have reviewed similar data packages and have not yet been able to grant registration for commercial release. Post-registration environmental monitoring of GM crops is viewed in some world areas as a means of enabling approvals by addressing uncertainty that exists with this technology. Questions such as, who should monitor and who should pay for it, how should monitoring be conducted, what information is necessary to collect and how long should a given product be monitored are yet to be answered. Monitoring methods could be general (surveys and questionaires) or specific (scientific studies to address specific questions). Independent research currently underway in countries where GM crops are commercial involves monitoring the benefits as well as the risks of these products. Experience with other products has shown that monitoring of GM crops will be of value only if the questions are clearly defined, the methods are appropriate and the end-points (data collected) are interpretable.

The first page of this article is displayed as the abstract.

Science and politics often have an uneasy relationship. Never more so than when it comes to the interpretation of risk. Is the EU's ban on phthalate plasticisers the latest example of scientific advice becoming the casualty of political decision-making?

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

When it comes to measuring human exposure to toxic pollutants, ambient environmental (area) monitoring appears to give misleading results, according to a growing number of scientists. Instead, what is needed is a greater use of personal monitors that measure how much contamination actually comes into contact with individuals.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

2002 has been a landmark year for children's environmental health, with several major international conferences dedicated to the issue and the publication of numerous reports and studies. In this article we review how and why children's health has emerged as a key environmental policy issue and what the analytical sciences can contribute.

This article describes four primary ISO standards for the determination of volatile organic compounds in ambient, indoor and/or workplace air and one derivative standard for the measurement of emissions from building materials that is also appropriate for indoor air quality determinations. The theoretical bases and historical development of the standards is described, and there is a critical evaluation of the advantages and disadvantages of each method. The methods are similar in their associated measurement uncertainties, and so may be regarded as equivalent. However, they have different (but overlapping) application areas, partly linked to the concentration ranges for which they are appropriate. They also require a different range of sampling and analytical equipment (except for the gas chromatograph). The methods requiring more expensive equipment are generally less labour intensive, so a choice of method may be determined by the throughput of samples.

The first page of this article is displayed as the abstract.

As the EU launches its latest €17 billion research programme, which includes significant funding for environmental research, JEM takes a look at the trends in and dynamics of innovation in environmental analysis.